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Compound of Interest

Compound Name: 3,4-Dibromobenzoic acid

Cat. No.: B1298454 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Essential Safety and

Logistical Information for the Handling and Disposal of 3,4-Dibromobenzoic Acid.

This guide provides critical safety protocols and operational procedures for the handling of 3,4-
Dibromobenzoic acid. Adherence to these guidelines is essential for ensuring a safe

laboratory environment and minimizing risks associated with this chemical.

Hazard Identification and Classification
3,4-Dibromobenzoic acid is a compound that necessitates careful handling due to its potential

health hazards. The Globally Harmonized System of Classification and Labelling of Chemicals

(GHS) identifies it with the following hazard statements:

H302: Harmful if swallowed[1]

H315: Causes skin irritation[1]

H319: Causes serious eye irritation[1]

H335: May cause respiratory irritation[1]

Proper personal protective equipment (PPE) and adherence to handling and disposal protocols

are mandatory to mitigate these risks.
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Parameter Information Source

CAS Number 619-03-4 [2][3]

Molecular Formula C₇H₄Br₂O₂ [1][3]

Molecular Weight 279.91 g/mol [1][3]

Hazard Classifications

Acute Toxicity, Oral (Category

4); Skin Irritation (Category 2);

Serious Eye Irritation

(Category 2); Specific Target

Organ Toxicity - Single

Exposure (Category 3,

Respiratory tract irritation)

[1]

Disposal Recommendation

Dispose of contents/container

to an approved waste disposal

plant.

[4][5]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to personal protection is crucial to prevent exposure. The following

PPE is mandatory when handling 3,4-Dibromobenzoic acid:
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PPE Category Specification Standard Compliance

Eye and Face Protection
Tightly fitting safety goggles or

chemical safety goggles.

OSHA 29 CFR 1910.133 or

European Standard EN166.[6]

Hand Protection

Chemical-impermeable gloves.

Gloves must be inspected prior

to use.

EU Directive 89/686/EEC and

the standard EN 374.[2]

Skin and Body Protection

Fire/flame resistant and

impervious clothing, such as a

lab coat.

[2][6]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[2]

[7]

Follow OSHA respirator

regulations found in 29 CFR

1910.134 or European

Standard EN 149.[7]

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Engineering Controls:

Ensure adequate ventilation in the handling area.[2][7] An operational eyewash station and

safety shower must be in close proximity.[7]

Work within a certified chemical fume hood.

Gather all necessary PPE and ensure it is in good condition.

Prepare a designated and properly labeled waste container for 3,4-Dibromobenzoic acid.

[2]

2. Handling the Chemical:
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Wear all required PPE before handling the chemical.

Avoid the formation of dust and aerosols.[2]

Carefully weigh and transfer the chemical, minimizing agitation.

Avoid contact with skin and eyes.[2] In case of accidental contact, immediately flush the

affected area with copious amounts of water for at least 15 minutes and seek medical

attention.[2][5]

Do not eat, drink, or smoke in the handling area.[4]

3. Post-Handling and Storage:

Securely close the container of 3,4-Dibromobenzoic acid.

Store the container in a dry, cool, and well-ventilated place, away from incompatible

materials such as strong oxidizing agents and strong bases.[2][7]

Decontaminate the work area and any equipment used.

Remove PPE carefully to avoid skin contamination and wash hands thoroughly after

handling.[2][5]

Disposal Plan
1. Waste Identification and Segregation:

All waste containing 3,4-Dibromobenzoic acid must be treated as hazardous waste.[5]

Segregate this waste from other laboratory waste streams to prevent mixing with

incompatible substances.

2. Container Selection and Labeling:

Use a dedicated, leak-proof, and sealable container for the collection of 3,4-
Dibromobenzoic acid waste.
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The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name: "3,4-Dibromobenzoic acid".

3. Waste Accumulation and Storage:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area.

The storage area should be cool and dry.

4. Professional Disposal Arrangement:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and disposal of the waste.

Under no circumstances should this chemical be disposed of down the drain or in regular

solid waste.[2][5] Contaminated packaging should also be disposed of as hazardous waste.

[2]

Experimental Workflow Visualization
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Caption: Workflow for Safe Handling and Disposal of 3,4-Dibromobenzoic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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